Cas no 1710696-25-5 (4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole)
4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole
-
- Inchi: 1S/C10H9ClN2O2S/c1-16(14,15)10-8(6-12-13-10)7-4-2-3-5-9(7)11/h2-6H,1H3,(H,12,13)
- InChI Key: RAEUQDQVJUCRSJ-UHFFFAOYSA-N
- SMILES: N1C=C(C2=CC=CC=C2Cl)C(S(C)(=O)=O)=N1
4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510377-1g |
4-(2-Chlorophenyl)-3-(methylsulfonyl)-1H-pyrazole |
1710696-25-5 | 97% | 1g |
$568 | 2022-06-12 |
4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole
Introduction to 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole (CAS No. 1710696-25-5)
4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1710696-25-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound's molecular framework, featuring a pyrazole core substituted with a chlorophenyl group and a methanesulfonyl moiety, positions it as a promising candidate for further exploration in therapeutic applications.
The structural features of 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole contribute to its unique chemical properties and reactivity. The presence of the chloro substituent on the phenyl ring enhances electrophilicity, facilitating various chemical transformations that are crucial for medicinal chemistry applications. Simultaneously, the methanesulfonyl group introduces a polar, electron-withdrawing effect, which can modulate the compound's solubility, bioavailability, and interactions with biological targets. These attributes make it an intriguing molecule for designing novel pharmacophores.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and anti-diabetic properties. The introduction of sulfonamide functionalities further expands their therapeutic utility by enhancing binding affinity to biological receptors. Specifically, 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole has been investigated for its potential role in modulating enzyme activity and receptor interactions relevant to various diseases.
One of the most compelling aspects of this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. The pyrazole scaffold provides a privileged structure that can interact with the ATP-binding pockets of kinases, while the sulfonamide and chlorophenyl groups enhance specificity and potency. Preliminary studies have suggested that derivatives of 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole exhibit inhibitory effects on certain kinases, making them valuable starting points for drug design.
Furthermore, the compound's structural motif has been explored in the context of drug-receptor interactions. Computational modeling studies have demonstrated that modifications to the chlorophenyl and methanesulfonyl groups can fine-tune binding affinities and selectivity profiles. These insights are particularly relevant in the era of structure-based drug design, where understanding molecular interactions at an atomic level is crucial for developing high-affinity ligands. The versatility of 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole as a scaffold allows chemists to systematically explore different functionalization strategies to optimize pharmacological properties.
The synthesis of 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Key synthetic steps include halogenation reactions on the phenyl ring followed by sulfonylation at the pyrazole nitrogen. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for preclinical and clinical development. The ability to produce this compound reliably ensures that researchers can conduct thorough biological evaluations without compromising quality or yield.
Beyond its kinase inhibition potential, 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole has been studied for its effects on other biological targets. For instance, it has shown promise in modulating inflammatory pathways by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). These interactions could lead to novel therapeutics for conditions such as rheumatoid arthritis or metabolic disorders. Additionally, the compound's ability to cross cell membranes suggests potential applications in central nervous system (CNS) drug discovery.
The integration of computational chemistry into the study of 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole has accelerated the discovery process by allowing virtual screening and molecular dynamics simulations. These techniques provide insights into how the compound behaves within biological systems, guiding experimental design and optimizing lead compounds before they enter preclinical testing. Such interdisciplinary approaches are becoming increasingly prevalent in modern drug discovery pipelines.
As research continues to uncover new therapeutic applications for pyrazole derivatives like 4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole, collaborations between academia and industry are essential for translating laboratory findings into viable therapeutics. The compound's multifaceted properties make it a versatile tool for medicinal chemists seeking to develop innovative treatments for unmet medical needs.
In conclusion,4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole (CAS No. 1710696-25-5) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and selectivity. With ongoing research efforts focused on optimizing its pharmacological profile and exploring new therapeutic applications, this compound holds significant potential as a lead structure or building block in future drug development endeavors.
1710696-25-5 (4-(2-Chloro-phenyl)-3-methanesulfonyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)